Cas no 28478-47-9 (methyl 5-chloro-4-hydroxy-2-methoxybenzoate)

• Product Name: methyl 5-chloro-4-hydroxy-2-methoxybenzoate
• CAS No: 28478-47-9
• MF: C₉H₉ClO₄
• MW: 216.618362188339
• CID: 1434944
• PubChem ID: 21536136
• Update Time: 2025-04-20

methyl 5-chloro-4-hydroxy-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-4-hydroxy-2-methoxy-, methyl ester
• methyl 5-chloro-4-hydroxy-2-methoxybenzoate
• SCHEMBL1742880
• DB-091790
• 28478-47-9
• DTXSID001198816
• CGVQMFDUPUQCBB-UHFFFAOYSA-N
• G47044
• methyl 2-methoxy-4-hydroxy-5-chlorobenzoate
• EN300-1722637

• Inchi： 1S/C9H9ClO4/c1-13-8-4-7(11)6(10)3-5(8)9(12)14-2/h3-4,11H,1-2H3
• InChI Key： CGVQMFDUPUQCBB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(C(=O)OC)C=1)OC)O

Computed Properties

• Exact Mass: 216.01897
• Monoisotopic Mass: 216.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives